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Compound of Interest

Compound Name: 3,4-Dimethyl-2-pentene

Cat. No.: B12518032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 3,4-
Dimethyl-2-pentene, a flammable organic compound. Adherence to these protocols is crucial

to ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties
3,4-Dimethyl-2-pentene (C7H14) is a colorless, flammable liquid.[1][2] It is essential to be

aware of its physical properties for safe handling and storage.

Property Value

Molecular Formula C7H14[1][3][4]

Molecular Weight 98.19 g/mol [3][4]

Appearance Colorless liquid[1][2]

Boiling Point ~80 - 87.4 °C[1][2][5]

Melting Point -124 °C to -113.39 °C[5][6]

Density ~0.67 - 0.713 g/cm³[1][2][6]

Flash Point -6 °C[5]

Flammability Highly flammable liquid and vapor[3][5][7]
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Health and Safety Hazards
3,4-Dimethyl-2-pentene is classified as a highly flammable liquid.[3][5][7] Vapors may form

explosive mixtures with air and can travel to a source of ignition and flash back.[8][9] It may be

fatal if swallowed and enters airways.[3][7] It can also cause skin and eye irritation.[8]

Hazard Statements:

H225: Highly flammable liquid and vapour.[3][5][7]

H304: May be fatal if swallowed and enters airways.[3][7]

Experimental Protocols
3.1. Personal Protective Equipment (PPE)

Before handling 3,4-Dimethyl-2-pentene, all personnel must be equipped with the appropriate

PPE.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.

Skin Protection: Wear fire/flame resistant and impervious clothing. Handle with chemical-

impermeable gloves.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.

General Hygiene: Wash hands and face thoroughly after handling.[7] Remove contaminated

clothing and protective equipment before entering eating areas.[10]

3.2. Handling Procedures

Work in a well-ventilated area, preferably in a chemical fume hood.[1][11]

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No

smoking.[7][10][12]

Use only non-sparking tools.[9][11][12]
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Take precautionary measures against static discharge. Ground and bond container and

receiving equipment.[7][9][12]

Avoid contact with skin, eyes, and clothing.[2][7]

Avoid inhalation of vapors.[1][2]

3.3. Storage Procedures

Store in a tightly closed container in a cool, dry, and well-ventilated place.[7][10][12][13]

Keep away from heat and sources of ignition.[7][9]

Store in a segregated and approved area, away from incompatible materials.[10]

Use explosion-proof electrical, ventilating, and lighting equipment in storage areas.[7][9][10]

Store locked up.[7][10]

3.4. First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[7][8][12]

In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse skin with

plenty of water.[7][8] If skin irritation occurs, get medical advice.[10]

In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes.[8] If eye irritation persists, get medical attention.[7]

If Swallowed: Do NOT induce vomiting.[7][9][13] Immediately call a POISON CENTER or

doctor.[7][9]

3.5. Spill and Leak Procedures

Evacuate personnel to safe areas.[11][12]

Remove all sources of ignition.[9][11][12]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.tcichemicals.com/BE/en/sds/D1252_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAL10210&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/cis-3-4-dimethyl-2-pentene.htm
https://www.chembk.com/en/chem/3,4-dimethyl-2-pentene%20(trans)
https://www.tcichemicals.com/BE/en/sds/D1252_EU_6N.pdf
https://www.chembk.com/en/chem/TRANS-3,4-DIMETHYL-2-PENTENE
https://www.chembk.com/en/chem/3,4-dimethyl-2-pentene%20(trans)
https://www.tcichemicals.com/BE/en/sds/D1252_EU_6N.pdf
https://www.airgas.com/msds/014299.pdf
https://www.chemicalbook.com/msds/cis-3-4-dimethyl-2-pentene.htm
https://www.tcichemicals.com/OP/en/p/D1256
https://www.tcichemicals.com/BE/en/sds/D1252_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAL10210&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.airgas.com/msds/014299.pdf
https://www.tcichemicals.com/BE/en/sds/D1252_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAL10210&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.airgas.com/msds/014299.pdf
https://www.tcichemicals.com/BE/en/sds/D1252_EU_6N.pdf
https://www.airgas.com/msds/014299.pdf
https://www.tcichemicals.com/BE/en/sds/D1252_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20002~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2013:44:12~~2%204-Dimethyl-1-pentene~~
https://www.chemicalbook.com/msds/cis-3-4-dimethyl-2-pentene.htm
https://www.tcichemicals.com/BE/en/sds/D1252_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20002~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2013:44:12~~2%204-Dimethyl-1-pentene~~
https://www.airgas.com/msds/014299.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20002~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2013:44:12~~2%204-Dimethyl-1-pentene~~
https://www.tcichemicals.com/BE/en/sds/D1252_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D1252_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAL10210&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/OP/en/p/D1256
https://www.tcichemicals.com/BE/en/sds/D1252_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAL10210&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/34-dimethyl-3-penten-2-one-pid_Rock8738.html
https://www.chemicalbook.com/msds/cis-3-4-dimethyl-2-pentene.htm
https://www.fishersci.com/store/msds?partNumber=AAL10210&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/34-dimethyl-3-penten-2-one-pid_Rock8738.html
https://www.chemicalbook.com/msds/cis-3-4-dimethyl-2-pentene.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12518032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilate the area.

Wear appropriate personal protective equipment.

Contain the spill using inert absorbent material.[9]

Collect and place in a suitable, closed container for disposal.[9][11]

Do not let the chemical enter drains.[11]

3.6. Fire Fighting Measures

Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[7]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors may form explosive mixtures with air.[8][9] Containers may explode

when heated.[8][9]

Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[8]

[9]

Workflow and Logic Diagrams
The following diagrams illustrate the key workflows for handling and storing 3,4-Dimethyl-2-
pentene safely.
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Caption: Safe Handling and Emergency Workflow for 3,4-Dimethyl-2-pentene.
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Caption: Key Storage Requirements for 3,4-Dimethyl-2-pentene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12518032#handling-and-storage-procedures-for-3-4-
dimethyl-2-pentene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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